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Compound of Interest

Compound Name: GLPG0492

Cat. No.: B607653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GLPG0492 is a non-steroidal selective androgen receptor modulator (SARM) that has

demonstrated anabolic effects on muscle and bone with reduced androgenic effects on

prostate tissue.[1] Its chemical name is 4-[(4R)-4-(hydroxymethyl)-3-methyl-2,5-dioxo-4-

phenylimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile. This document provides a detailed

protocol for the chemical synthesis and purification of GLPG0492, based on the methodologies

described in the primary scientific literature.
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Identifier Value

IUPAC Name

4-[(4R)-4-(hydroxymethyl)-3-methyl-2,5-dioxo-4-

phenylimidazolidin-1-yl]-2-

(trifluoromethyl)benzonitrile

CAS Number 1215085-93-0

Molecular Formula C₁₉H₁₄F₃N₃O₃

Molar Mass 389.33 g/mol

Appearance Solid

Solubility Slightly soluble in DMSO and ethanol.[2]

Synthesis of GLPG0492
The synthesis of GLPG0492 involves a multi-step process culminating in the formation of the

diarylhydantoin scaffold. The following protocol is adapted from the work of Nique F, et al.

(2012).
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Caption: High-level overview of the GLPG0492 synthesis pathway.

Experimental Protocol
Step 1: Synthesis of the Diarylhydantoin Intermediate

Reaction Scheme: The initial steps involve the construction of the core hydantoin ring

structure with the desired aryl substitutions. This is typically achieved through a multi-

component reaction or a stepwise approach involving the condensation of an amino acid

derivative, an isocyanate, and a ketone.
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Reagents and Solvents:

Substituted aniline precursor

α-Amino acid

Isocyanate

Appropriate organic solvents (e.g., Dichloromethane, Tetrahydrofuran)

Catalysts (as required by the specific reaction)

Procedure:

Dissolve the substituted aniline in an appropriate solvent.

Add the α-amino acid and isocyanate to the reaction mixture.

Stir the reaction at a controlled temperature (e.g., room temperature to reflux) for a

specified duration.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, perform an aqueous work-up to remove water-soluble impurities.

Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

Concentrate the solution under reduced pressure to obtain the crude intermediate.

Step 2: Final Functionalization to Yield GLPG0492

Reaction Scheme: The intermediate from Step 1 undergoes final modifications to introduce

the hydroxymethyl group and the specific stereochemistry of GLPG0492.

Reagents and Solvents:

Diarylhydantoin intermediate
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Reducing agent (for hydroxymethyl group formation)

Chiral resolving agent or asymmetric synthesis conditions

Appropriate organic solvents

Procedure:

Dissolve the diarylhydantoin intermediate in a suitable solvent.

Introduce the hydroxymethyl group via a suitable chemical transformation.

If a racemic mixture is formed, perform chiral resolution using techniques such as

diastereomeric crystallization or chiral chromatography.

Monitor the reaction and purification progress by analytical HPLC and NMR.

Isolate the final product.

Purification Protocol
Purification of GLPG0492 is critical to achieve the high purity (>99%) required for research and

development purposes. A combination of chromatographic techniques is typically employed.

Purification Workflow
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Caption: General workflow for the purification of GLPG0492.

Detailed Purification Method
Flash Column Chromatography:

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase: A gradient of ethyl acetate in hexanes is commonly used. The exact

gradient will depend on the polarity of the impurities.

Procedure:

1. Dissolve the crude product in a minimal amount of dichloromethane or the mobile

phase.

2. Load the solution onto the silica gel column.
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3. Elute the column with the chosen solvent system.

4. Collect fractions and analyze them by TLC to identify those containing the pure product.

5. Combine the pure fractions and evaporate the solvent under reduced pressure.

High-Performance Liquid Chromatography (HPLC):

For achieving very high purity, preparative reverse-phase HPLC is often necessary.

Column: A C18 column is typically used.

Mobile Phase: A gradient of acetonitrile in water (often with a small amount of a modifier

like trifluoroacetic acid or formic acid) is a common choice.

Detection: UV detection at an appropriate wavelength (e.g., 254 nm).

Procedure:

1. Dissolve the partially purified product in a suitable solvent (e.g., acetonitrile/water

mixture).

2. Inject the solution onto the preparative HPLC system.

3. Collect the peak corresponding to GLPG0492.

4. Lyophilize or evaporate the solvent to obtain the highly pure compound.

Quality Control and Data Presentation
The purity and identity of the synthesized GLPG0492 should be confirmed by analytical

techniques.
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Analytical Method Purpose Typical Results

HPLC Purity assessment >99% peak area

¹H NMR Structural confirmation
Spectrum consistent with the

structure of GLPG0492

¹³C NMR Structural confirmation
Spectrum consistent with the

structure of GLPG0492

Mass Spectrometry Molecular weight confirmation

[M+H]⁺ or [M-H]⁻

corresponding to the molecular

weight of GLPG0492

Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheets (SDS) for all reagents before use.

GLPG0492 is a biologically active molecule and should be handled with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607653#glpg0492-synthesis-and-purification-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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